Cas no 1803745-86-9 (3-Bromo-2-(3-bromo-2-oxopropyl)benzoic acid)

• Product Name: 3-Bromo-2-(3-bromo-2-oxopropyl)benzoic acid
• CAS No: 1803745-86-9
• MF: C₁₀H₈Br₂O₃
• MW: 335.976721763611
• CID: 4792428
• Update Time: 2025-06-08

3-Bromo-2-(3-bromo-2-oxopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(3-bromo-2-oxopropyl)benzoic acid

• Inchi： 1S/C10H8Br2O3/c11-5-6(13)4-8-7(10(14)15)2-1-3-9(8)12/h1-3H,4-5H2,(H,14,15)
• InChI Key： MVLBBHGXPJSKTF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)O)=C1CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4

Additional information on 3-Bromo-2-(3-bromo-2-oxopropyl)benzoic acid

Comprehensive Overview of 3-Bromo-2-(3-bromo-2-oxopropyl)benzoic acid (CAS No. 1803745-86-9)

3-Bromo-2-(3-bromo-2-oxopropyl)benzoic acid (CAS No. 1803745-86-9) is a brominated aromatic compound with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its unique bromo-substituted structure, has garnered attention for its potential as an intermediate in the development of bioactive molecules. Researchers and industries are increasingly exploring its utility in drug discovery and material science, aligning with the growing demand for novel chemical entities in these fields.

The molecular structure of 3-Bromo-2-(3-bromo-2-oxopropyl)benzoic acid features a benzoic acid core with two strategically placed bromine atoms, enhancing its reactivity and versatility. This design makes it a valuable building block for cross-coupling reactions, a topic frequently searched by chemists in the context of palladium-catalyzed transformations. Its ketone functionality further expands its applicability, enabling derivatization into various heterocyclic compounds, a hot topic in medicinal chemistry forums.

In recent years, the compound's role in green chemistry initiatives has been highlighted. With sustainability being a top priority, researchers are investigating eco-friendly synthetic routes for bromo-aromatics like this one. Searches for solvent-free reactions and catalytic bromination methods often intersect with discussions about this compound, reflecting its relevance in modern sustainable synthesis practices.

From a spectroscopic characterization perspective, 3-Bromo-2-(3-bromo-2-oxopropyl)benzoic acid exhibits distinct NMR and IR signatures, making it a frequent subject in analytical chemistry studies. Online queries about halogen NMR shifts and carbonyl stretching frequencies often reference this compound as a case study. Its crystalline form also attracts interest in X-ray crystallography research, particularly in studies of intermolecular interactions in brominated systems.

The compound's stability under various conditions is another area of exploration. Laboratory forums frequently discuss its storage recommendations and handling protocols, addressing common user concerns about light-sensitive compounds. These practical aspects, combined with its synthetic value, contribute to its popularity in chemical databases and reagent catalogs worldwide.

Emerging applications in agrochemical research have further expanded the compound's profile. As the agricultural sector seeks new crop protection agents, derivatives of 3-Bromo-2-(3-bromo-2-oxopropyl)benzoic acid are being evaluated for their biological activity. This aligns with trending searches for bioactive bromo-compounds and plant growth regulators, demonstrating the compound's interdisciplinary relevance.

In the context of patent literature, this brominated benzoic acid derivative appears in several filings related to specialty chemicals and pharmaceutical intermediates. Intellectual property searches often reveal its inclusion in innovative synthetic pathways, particularly those addressing chiral synthesis challenges—a recurring theme in asymmetric catalysis discussions.

The compound's structure-activity relationships continue to inspire computational chemistry studies. With increasing interest in molecular docking and QSAR modeling, researchers frequently examine its conformational properties. These investigations contribute to broader conversations about drug-likeness parameters and lead optimization strategies in pharmaceutical development pipelines.

Quality control aspects of 3-Bromo-2-(3-bromo-2-oxopropyl)benzoic acid remain crucial for industrial applications. Analytical method development for impurity profiling and HPLC analysis of brominated compounds often references this material as a test case. These technical discussions address common laboratory challenges while providing practical insights for process chemistry professionals.

Looking ahead, the compound's potential in bioconjugation chemistry represents an exciting frontier. As interest grows in targeted drug delivery systems and diagnostic probes, its reactive sites offer opportunities for creating sophisticated molecular constructs. This aligns with cutting-edge research trends and frequent searches for click chemistry compatible building blocks in the scientific community.